Cas no 910452-19-6 (Benzoic acid, 3-[(hydroxyamino)iminomethyl]-, 3-chloropropyl ester)

• Product name: Benzoic acid, 3-[(hydroxyamino)iminomethyl]-, 3-chloropropyl ester
• CAS No: 910452-19-6
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 749492
• PubChem ID: 71423194

Benzoic acid, 3-[(hydroxyamino)iminomethyl]-, 3-chloropropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(hydroxyamino)iminomethyl]-, 3-chloropropyl ester
• 3-chloropropyl 3-[(hydroxyhydrazinylidene)methyl]benzoate
• 910452-19-6
• 3-Chloropropyl 3-[(2-hydroxyhydrazinylidene)methyl]benzoate
• DTXSID70842131

• Inchi： InChI=1S/C11H13ClN2O3/c12-5-2-6-17-11(15)10-4-1-3-9(7-10)8-13-14-16/h1,3-4,7-8,14,16H,2,5-6H2
• InChI Key： NEZFTBMSXZJEQW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)OCCCCl)C=NNO

Computed Properties

• Exact Mass: 256.0614700g/mol
• Monoisotopic Mass: 256.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 70.9Ų